Cas no 92491-06-0 (2-Pyrimidinamine,5-butoxy-4-ethoxy-)

• Product Name: 2-Pyrimidinamine,5-butoxy-4-ethoxy-
• CAS No: 92491-06-0
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 800717
• PubChem ID: 45094256
• Update Time: 2025-04-19

2-Pyrimidinamine,5-butoxy-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,5-butoxy-4-ethoxy-
• Pyrimidine, 2-amino-5-butoxy-4-ethoxy- (7CI)
• 92491-06-0
• 5-Butoxy-4-ethoxy-2-pyrimidinamine
• IW9
• 5-BUTOXY-4-ETHOXYPYRIMIDIN-2-AMINE

• Inchi： 1S/C10H17N3O2/c1-3-5-6-15-8-7-12-10(11)13-9(8)14-4-2/h7H,3-6H2,1-2H3,(H2,11,12,13)
• InChI Key： ORONXSSMYKMNFS-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(N)N=C1OCC)CCCC

Computed Properties

• Exact Mass: 211.132
• Monoisotopic Mass: 211.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.3A^2
• XLogP3: 1.7